Cas no 14038-06-3 (Benzene, 1-methoxy-4-(pentafluoroethyl)-)

• Product name: Benzene, 1-methoxy-4-(pentafluoroethyl)-
• CAS No: 14038-06-3
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 1287143
• PubChem ID: 12871966

Benzene, 1-methoxy-4-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(pentafluoroethyl)-
• 1-methoxy-4-(1,1,2,2,2-pentafluoroethyl)benzene
• 1-Methoxy-4-(pentafluoroethyl)benzene
• MFCD20483361
• F73712
• 14038-06-3
• SCHEMBL689878
• 1-methoxy-4-pentafluoroethyl-benzene
• 1-Methoxy-4-pentafluoroethylbenzene
• DTXSID40512036

• MDL： MFCD20483361
• Inchi： InChI=1S/C9H7F5O/c1-15-7-4-2-6(3-5-7)8(10,11)9(12,13)14/h2-5H,1H3
• InChI Key： OYAYJSSZNWHFQH-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-methoxy-4-(pentafluoroethyl)-

Benzene, 1-methoxy-4-(pentafluoroethyl) - A Comprehensive Overview

Benzene, 1-methoxy-4-(pentafluoroethyl), also known by its CAS registry number CAS No. 14038-06-3, is a highly fluorinated aromatic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical manufacturing. The structure of this compound consists of a benzene ring substituted with a methoxy group at position 1 and a pentafluoroethyl group at position 4, which contributes to its distinctive chemical behavior and reactivity.

The synthesis of Benzene, 1-methoxy-4-(pentafluoroethyl) typically involves multi-step organic reactions, often utilizing fluorination techniques to introduce the highly fluorinated substituent. Recent advancements in fluorination methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable aspects of this compound is its exceptional stability under harsh chemical conditions. The presence of the pentafluoroethyl group significantly enhances the molecule's resistance to oxidation and thermal degradation. This property makes it an ideal candidate for use in high-performance materials, such as flame-retardant polymers and advanced coatings. Recent studies have demonstrated that incorporating Benzene, 1-methoxy-4-(pentafluoroethyl) into polymer matrices can significantly improve their mechanical properties while maintaining excellent thermal stability.

In the pharmaceutical industry, the unique electronic properties of this compound have been leveraged to develop novel drug delivery systems. The methoxy group at position 1 facilitates hydrogen bonding interactions, which can be exploited to enhance drug solubility and bioavailability. Additionally, the fluorinated substituent contributes to lipophilicity, making this compound a promising candidate for targeted drug delivery applications. Ongoing research is focused on optimizing its pharmacokinetic profile to ensure safe and effective therapeutic outcomes.

The environmental impact of Benzene, 1-methoxy-4-(pentafluoroethyl) has also been a topic of interest among scientists. Due to its high fluorination level, this compound exhibits slow biodegradation rates in natural environments. However, recent studies have identified microbial strains capable of metabolizing fluorinated aromatic compounds, offering potential solutions for mitigating environmental contamination. Efforts are underway to develop bioremediation strategies that utilize these microorganisms to degrade this compound efficiently.

In conclusion, Benzene, 1-methoxy-4-(pentafluoroethyl) (CAS No. 14038-06-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, derived from its substituted benzene structure, make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing technological innovations while addressing environmental concerns.